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Compound of Interest

Compound Name: Dodecy! vinyl ether

Cat. No.: B1584983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
dodecyl vinyl ether in various organic solvents. Due to the limited availability of specific
guantitative solubility data in publicly accessible literature, this guide focuses on qualitative
solubility, predicted solubility based on physicochemical principles, and detailed experimental
protocols for determining solubility.

Introduction to Dodecyl Vinyl Ether

Dodecyl vinyl ether, also known as lauryl vinyl ether or 1-(vinyloxy)dodecane, is an organic
compound with the chemical formula CH3(CH2)110CH=CHe.. It is a colorless liquid
characterized by a long hydrophobic dodecyl chain and a reactive vinyl ether group.[1] This
dual functionality makes it a valuable monomer in the synthesis of specialty polymers with
applications in coatings, adhesives, and as a hydrophobic surface modifier. Its solubility is a
critical parameter for its application in various chemical processes, including polymerization,
formulation, and purification.

Physicochemical Properties

A summary of the key physicochemical properties of dodecyl vinyl ether is presented in Table
1.
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Property Value Reference
CAS Number 765-14-0 [2][3][4][5]16]
Molecular Formula C14H280 [4115][6]
Molecular Weight 212.37 g/mol [516]1[7]
Appearance Colorless liquid [1]

Boiling Point 117-120 °C [21[3][5]
Density 0.817 g/mL at 25 °C [21[31[5]
Refractive Index n20/D 1.4382 [2][5]

Water Solubility Insoluble [1]

Solubility in Organic Solvents

Dodecyl vinyl ether is generally described as being soluble in many organic solvents.[1] The
principle of "like dissolves like" is the primary determinant of its solubility profile. The long,
nonpolar dodecyl chain dominates the molecule's character, making it highly soluble in
nonpolar and weakly polar organic solvents. Its solubility in polar solvents is expected to be
limited.

While specific quantitative data is scarce, Table 2 provides a qualitative and predicted solubility
of dodecyl vinyl ether in a range of common organic solvents based on their polarity.
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Solvent

Polarity

Predicted Solubility

Rationale

Hexane

Nonpolar

Miscible

The nonpolar nature
of hexane is highly
compatible with the
long alkyl chain of

dodecyl vinyl ether.

Toluene

Nonpolar

Miscible

Similar to hexane, the
aromatic, nonpolar
character of toluene

favors miscibility.

Diethyl Ether

Weakly Polar

Miscible

As an ether itself,
diethyl ether shares
structural similarities
and has a low polarity,

leading to miscibility.

Acetone

Polar Aprotic

Soluble

The moderate polarity
of acetone should
allow for the
dissolution of dodecyl
vinyl ether, though
perhaps not complete
miscibility at all

concentrations.

Ethanol

Polar Protic

Soluble

While ethanol is polar,
the presence of its
ethyl group provides
some nonpolar
character, allowing for
the solubility of
dodecyl vinyl ether. A
similar compound,
decyl vinyl ether, is
noted to be soluble in
alcohol.[8]
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As a highly polar
solvent, methanol is
) ) less likely to be a
Methanol Polar Protic Sparingly Soluble
good solvent for the
nonpolar dodecyl vinyl

ether.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of a liquid organic
compound like dodecyl vinyl ether in organic solvents. These protocols are based on
established organic chemistry laboratory techniques and guidelines such as those from the
OECD.[9][10][11]

Visual Miscibility/Solubility Test (Qualitative)

This method provides a rapid qualitative assessment of solubility or miscibility.

Materials:

Dodecyl vinyl ether

A range of organic solvents (e.g., hexane, toluene, diethyl ether, acetone, ethanol, methanol)

Small test tubes with stoppers

Graduated pipettes or micropipettes
Procedure:
e Add 1 mL of the selected organic solvent to a clean, dry test tube.

e Using a separate pipette, add dodecyl vinyl ether to the solvent dropwise, shaking the test
tube after each addition.

» Observe the mixture for the formation of a single homogeneous phase (miscible/soluble) or
the presence of two distinct layers or cloudiness (immiscible/insoluble).
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» Continue adding the solute up to a specific volume ratio (e.g., 1:1) to assess miscibility.

¢ Record the observations for each solvent.

Gravimetric Method for Quantitative Solubility

This method determines the concentration of a saturated solution.
Materials:

o Dodecyl vinyl ether

e Selected organic solvent

« Airtight, temperature-controlled shaker or incubator

o Glass vials with screw caps

e Analytical balance

» Evaporating dish or pre-weighed beaker

e Vacuum oven or desiccator

Procedure:

e Add an excess amount of dodecyl vinyl ether to a known volume or mass of the organic
solvent in a glass vial.

o Seal the vial and place it in a temperature-controlled shaker set to the desired temperature
(e.g., 25 °C).

o Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours).

 After agitation, allow the vial to stand undisturbed at the same temperature until any
undissolved dodecyl vinyl ether has settled.

» Carefully extract a known volume of the clear, saturated supernatant using a pipette.
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Transfer the supernatant to a pre-weighed evaporating dish.

Evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a
temperature that will not cause the dodecyl vinyl ether to evaporate.

Once the solvent is completely removed, weigh the evaporating dish with the remaining
dodecyl vinyl ether.

Calculate the solubility in g/100 mL or other appropriate units.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of an organic
compound like dodecyl vinyl ether.
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Start: Select Compound and Solvents

Perform Qualitative

Visual Miscibility Test

Is the compound miscible?

Yes No

If not fully miscible,
assess for partial solubility

Report as Miscible

Perform Quantitative
Solubility Determination
(e.g., Gravimetric Method)

Analyze and Tabulate
Quantitative Data

End: Solubility Profile Established
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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